1-(2-Methyl-piperazin-1-yl)-ethanone
Overview
Description
“1-(2-Methyl-piperazin-1-yl)-ethanone” is also known as “2-Methyl AP-237”. It is classified as a synthetic opioid and is structurally distinct from fentanyl, its analogues, and other synthetic opioids previously reported . It is an analogue of bucinnazine (AP-237), an opioid used therapeutically . Based on its recent emergence and potential for abuse within the United States and worldwide, 2-methyl AP-237 has been categorized as a Novel Psychoactive Substance (NPS) .
Scientific Research Applications
Antibacterial and Antifungal Activities
A series of azole-containing piperazine derivatives, related to 1-(2-Methyl-piperazin-1-yl)-ethanone, were synthesized and assessed for their antibacterial and antifungal properties. Preliminary results indicated that most compounds demonstrated moderate to significant activities against various strains. Notably, certain derivatives showcased broad-spectrum antimicrobial efficacy, exhibiting activities comparable to standard drugs like chloramphenicol and fluconazole Gan, Fang, & Zhou, 2010.
Anticancer Potential
A series of 1,2,4-triazine derivatives bearing piperazine amide moiety were synthesized and evaluated for their anticancer activities. Specifically, compounds showed significant antiproliferative effects on MCF-7 breast cancer cells, with certain derivatives displaying promising potential as anticancer agents, comparable to the effectiveness of cisplatin Yurttaş, Demirayak, Ilgın, & Atlı, 2014.
Neuroprotective Activities
Edaravone derivatives containing a benzylpiperazine moiety were designed and synthesized, exhibiting significant neuroprotective activities in vitro and in vivo. The compounds were effective in enhancing cell viability against oxidative stress and in extending survival time in mice subjected to acute cerebral ischemia, positioning them as potential leads for neuroprotective agent development for cerebral ischemic stroke treatment Gao et al., 2022.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with neurotransmitter transporters . These transporters play a crucial role in maintaining the balance of neurotransmitters in the synaptic cleft, thereby regulating neuronal signaling.
Mode of Action
These compounds often act by binding to their target proteins, leading to conformational changes that affect the function of these proteins .
Biochemical Pathways
Given its potential interaction with neurotransmitter transporters, it may influence the reuptake of neurotransmitters, thereby affecting the signaling pathways associated with these neurotransmitters .
Result of Action
Based on its potential interaction with neurotransmitter transporters, it may modulate neuronal signaling, which could have various downstream effects depending on the specific neurotransmitters involved .
Properties
IUPAC Name |
1-(2-methylpiperazin-1-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O/c1-6-5-8-3-4-9(6)7(2)10/h6,8H,3-5H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRVQFYLHOZQHFY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCCN1C(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801296270 |
Source
|
| Record name | 1-(2-Methyl-1-piperazinyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801296270 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
110842-64-3 |
Source
|
| Record name | 1-(2-Methyl-1-piperazinyl)ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=110842-64-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(2-Methyl-1-piperazinyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801296270 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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